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Compound of Interest

Compound Name: IMD-0560

Cat. No.: B1671748 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the dissolution and preparation of IMD-0560 for

in vivo research applications. IMD-0560 is a selective inhibitor of IκB kinase β (IKKβ), a critical

component of the NF-κB signaling pathway.[1][2] By inhibiting IKKβ, IMD-0560 prevents the

phosphorylation of IκBα, which in turn blocks the nuclear translocation of the NF-κB p65

subunit and subsequent inflammatory and pro-survival gene expression.[2][3] These

application notes are intended to guide researchers in preparing IMD-0560 for preclinical

animal studies.

Physicochemical Properties of IMD-0560
A summary of the key physicochemical properties of IMD-0560 is presented in the table below.

Understanding these properties is crucial for proper handling, storage, and formulation.

Property Value Reference

Molecular Formula C₁₅H₈BrF₆NO₂ [1][2]

Molecular Weight 428.12 g/mol [1][2]

Appearance White to off-white solid [4]

CAS Number 439144-66-8 [1][4]
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Solubility Data
The solubility of IMD-0560 in various common laboratory solvents is summarized below. It is

important to note that IMD-0560 is practically insoluble in water.[1]

Solvent Solubility Reference

DMSO 86 mg/mL (200.87 mM) [1]

Ethanol 22 mg/mL [1]

0.1N NaOH (aq) Soluble [2]

Water Insoluble [1]

IMD-0560 Signaling Pathway
IMD-0560 targets the IκB/IKK signaling pathway, a central regulator of inflammation, immunity,

and cell survival. The diagram below illustrates the mechanism of action of IMD-0560.
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IMD-0560 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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